Cas no 2568951-87-9 (Pyrrolo[2,1-f][1,2,4]triazin-2-amine, 6-bromo-)

Pyrrolo[2,1-f][1,2,4]triazin-2-amine, 6-bromo- structure
2568951-87-9 structure
Product Name:Pyrrolo[2,1-f][1,2,4]triazin-2-amine, 6-bromo-
CAS No:2568951-87-9
MF:C6H5BrN4
MW:213.034699201584
CID:5204456
PubChem ID:155432625
Update Time:2024-11-05

Pyrrolo[2,1-f][1,2,4]triazin-2-amine, 6-bromo- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[2,1-f][1,2,4]triazin-2-amine, 6-bromo-
    • 6-bromo pyrrolo[2,1-f][1,2,4]triazin-2-amine
    • 6-bromopyrrolo[2,1-f][1,2,4]triazin-2-amine
    • 2568951-87-9
    • F89487
    • PS-18992
    • SCHEMBL22828545
    • Inchi: 1S/C6H5BrN4/c7-4-1-5-2-9-6(8)10-11(5)3-4/h1-3H,(H2,8,10)
    • InChI Key: HENBZIMRXCCXLO-UHFFFAOYSA-N
    • SMILES: N12C=C(Br)C=C1C=NC(N)=N2

Computed Properties

  • Exact Mass: 211.96976g/mol
  • Monoisotopic Mass: 211.96976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 56.2Ų

Pyrrolo[2,1-f][1,2,4]triazin-2-amine, 6-bromo- Pricemore >>

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eNovation Chemicals LLC
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